Cas no 1806944-83-1 (3-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806944-83-1
• MF: C₉H₆Cl₂F₂N₂
• MW: 251.060146808624
• CID: 4873898
• Update Time: 2025-05-17

3-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H6Cl2F2N2/c10-3-6-5(1-2-14)4-15-8(7(6)11)9(12)13/h4,9H,1,3H2
• InChI Key： HNWJWABRTLNOGX-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(CC#N)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile

3-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1806944-83-1, known as 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple halogenated groups, making it a valuable subject for research and application in various scientific domains.

The pyridine ring serves as the core framework of this molecule, providing a stable platform for the attachment of various functional groups. The chlorine atoms at positions 3 and 4, along with the difluoromethyl group at position 2, contribute to the molecule's electronic properties and reactivity. The acetonitrile group at position 5 further enhances the compound's versatility, enabling it to participate in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the potential of 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile in drug discovery and development. Its ability to modulate key biological pathways has been explored in preclinical models, demonstrating promising results in the treatment of various diseases. For instance, researchers have investigated its role as a kinase inhibitor, where it has shown remarkable selectivity and potency against specific targets associated with cancer progression.

In addition to its pharmacological applications, this compound has also been utilized in the synthesis of advanced materials. The presence of multiple halogen atoms makes it an ideal candidate for generating halogenated polymers, which exhibit enhanced thermal stability and mechanical properties. These materials have found applications in aerospace, electronics, and automotive industries, where durability and performance under extreme conditions are critical.

The synthesis of 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile involves a series of intricate chemical transformations. Starting from a pyridine derivative, the molecule undergoes sequential substitution and addition reactions to introduce the desired functional groups. Recent advancements in catalytic methodologies have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, the compound's biodegradability and ecological impact have been thoroughly assessed. Studies indicate that it exhibits low toxicity to aquatic organisms and degrades efficiently under aerobic conditions. These findings underscore its suitability for use in eco-friendly industrial processes and sustainable chemical manufacturing.

Looking ahead, ongoing research is focused on expanding the scope of applications for 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetonitrile. Collaborative efforts between academia and industry are exploring its potential as a building block for next-generation materials and therapeutic agents. Its unique combination of structural features positions it as a cornerstone for innovation in multiple scientific disciplines.